Cas no 6729-50-6 (2,3,4,5-tetrahydro-1H-2-benzazepin-1-one)

• Product Name: 2,3,4,5-tetrahydro-1H-2-benzazepin-1-one
• CAS No: 6729-50-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD04114867
• CID: 826518
• PubChem ID: 11240655
• Update Time: 2025-06-14

2,3,4,5-tetrahydro-1H-2-benzazepin-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydro-1H-benzo[c]azepin-1-one
• 2,3,4,5-tetrahydro-2-benzazepin-1-one
• 2,3,4,5-Tetrahydro-benzo[c]azepin-1-one
• 2,3,4,5-Tetrahydrobenzo[c]azepin-1-one
• 1H-2-BENZAZEPIN-1-ONE,2,3,4,5-TETRAHYDRO
• 2,3,3',4,4'-PENTACB UNLABELED
• 2,3,4,5-tetrahydro-1H-2-benzazepin-1-one
• 2,3,4,5-tetrahydro-1H-2-benzazepine-1-one
• 2,3,4,5-tetrahydro-2-benzazepin-2-one
• Homodihydrocarbostyril
• 1H-2-BENZAZEPIN-1-ONE, 2,3,4,5-TETRAHYDRO-
• WWQPGNZHJFFKRW-UHFFFAOYSA-N
• BCP07082
• WT82642
• RP22437
• AB19134
• 4,5-dihydro-2-benzaz
• CS-0071404
• Z1201622867
• 4,5-dihydro-2-benzazepine-1(2H,3H)-one
• J-506859
• 6729-50-6
• 1-oxo-2,3,4,5-tetrahydro-1h-benzo[c]azepine
• 2,3,4,5-tetrahydro-benzo[c]azepin-1-one, AldrichCPR
• A9032
• FT-0651041
• F9995-2583
• DS-12826
• EN300-100747
• SY046814
• DTXSID40459730
• SCHEMBL1894080
• CHEMBL4550861
• AC-6563
• N-[4-(AMINOMETHYL)PHENYL]ACETAMIDEHYDROCHLORIDE
• MFCD04114867
• AKOS006344964
• DB-005820

• MDL： MFCD04114867
• Inchi： 1S/C10H11NO/c12-10-9-6-2-1-4-8(9)5-3-7-11-10/h1-2,4,6H,3,5,7H2,(H,11,12)
• InChI Key： WWQPGNZHJFFKRW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCCN1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Solid
• Density: 1.100
• Melting Point: Not available
• Boiling Point: 392.5±12.0 °C at 760 mmHg
• Flash Point: 230.8±4.5 °C
• Refractive Index: 1.547
• PSA: 29.10000
• LogP: 1.69140
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,3,4,5-tetrahydro-1H-2-benzazepin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 51/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Room temperature

Additional information on 2,3,4,5-tetrahydro-1H-2-benzazepin-1-one

Comprehensive Overview of 2,3,4,5-Tetrahydro-1H-2-Benzazepin-1-One (CAS No. 6729-50-6)

2,3,4,5-Tetrahydro-1H-2-benzazepin-1-one (CAS No. 6729-50-6) is a heterocyclic organic compound with a unique structural framework that has garnered significant interest in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, belongs to the benzazepine family, a class of compounds known for their diverse biological activities. The molecular structure features a seven-membered azepine ring fused to a benzene ring, which contributes to its stability and reactivity. Researchers are increasingly exploring its potential applications in drug development, particularly in neurological and cardiovascular therapeutics.

One of the most frequently searched questions about 2,3,4,5-tetrahydro-1H-2-benzazepin-1-one revolves around its synthesis and purification methods. The compound can be synthesized through multi-step organic reactions, including cyclization and reduction processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. The growing demand for high-purity intermediates in the pharmaceutical industry has made this compound a subject of intense study, especially in the context of green chemistry and sustainable synthesis.

In recent years, the compound has also been linked to research on neurodegenerative diseases, a hot topic in medical science. Its structural similarity to certain dopamine receptor ligands has prompted investigations into its potential as a modulator of neurotransmitter systems. This aligns with the broader trend of targeting G-protein-coupled receptors (GPCRs), which are critical in treating conditions like Parkinson's disease and depression. Such applications have made 6729-50-6 a keyword of interest in academic and industrial circles.

Another area of exploration for 2,3,4,5-tetrahydro-1H-2-benzazepin-1-one is its role in catalysis and material science. The compound's ability to act as a ligand or intermediate in catalytic cycles has been studied for optimizing chemical reactions. With the rise of computational chemistry, researchers are using molecular modeling to predict its behavior in complex systems, further enhancing its utility in synthetic applications. This interdisciplinary approach has positioned the compound as a valuable tool in modern chemistry.

From a commercial perspective, the global market for benzazepine derivatives is expanding, driven by their versatility in drug discovery and material innovation. Suppliers and manufacturers often highlight CAS No. 6729-50-6 in their catalogs, emphasizing its high purity and compliance with regulatory standards. The compound's stability under various conditions makes it a reliable choice for laboratories and production facilities. As the pharmaceutical industry continues to prioritize precision medicine, the demand for specialized intermediates like this is expected to grow.

In summary, 2,3,4,5-tetrahydro-1H-2-benzazepin-1-one (CAS No. 6729-50-6) represents a fascinating intersection of chemistry, biology, and technology. Its applications span from drug development to advanced materials, reflecting the compound's adaptability and relevance in contemporary research. Whether you're a chemist, pharmacologist, or materials scientist, understanding this compound's properties and potential can open doors to innovative solutions in your field.